Cas no 622-42-4 ((Nitromethyl)benzene)

(Nitromethyl)benzene structure
(Nitromethyl)benzene structure
Product Name:(Nitromethyl)benzene
CAS No:622-42-4
MF:C7H7NO2
MW:137.135981798172
MDL:MFCD00053440
CID:505515
PubChem ID:69321
Update Time:2025-04-19

(Nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • (Nitromethyl)benzene
    • Benzene, (nitromethyl)-
    • nitromethylbenzene
    • α-Nitrotoluene
    • alpha-Nitrotoluene
    • 65106-02-7
    • TOLUENE,ALPHA-NITRO
    • UNII-623BM52N8A
    • phenyl nitromethane
    • NSC3439
    • MFCD00053440
    • BBL102356
    • Toluene, .alpha.-nitro-
    • FS-5429
    • Phenylnitromethane
    • DTXSID7074294
    • AT26580
    • EN300-65031
    • nitromethyl benzene
    • DTXCID5043265
    • nitromethyl-benzene
    • .alpha.-Nitrotoluene
    • ?-NITROTOLUENE
    • alpha-Nitrotoluene, AldrichCPR
    • Z995236210
    • Toluene, alpha-nitro-
    • NSC-3439
    • DTXSID001315224
    • SY102667
    • Benzene, (nitromethyl)-(9CI)
    • 623BM52N8A
    • Nitrophenylmethane;1-(Nitromethyl)benzene
    • Phenylnitromethan
    • Nitrophenylmethane
    • 622-42-4
    • NSC 3439
    • STL556156
    • 1-(nitromethyl)benzene
    • Nitrophenylmethane (VAN)
    • Methyl, nitrophenyl-
    • AKOS005256408
    • SCHEMBL73253
    • MDL: MFCD00053440
    • Inchi: 1S/C7H7NO2/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: VLZLOWPYUQHHCG-UHFFFAOYSA-N
    • SMILES: [O-][N+](CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 137.04800
  • Monoisotopic Mass: 137.047678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.8

Experimental Properties

  • Density: 1.1596
  • Boiling Point: 251.96°C (rough estimate)
  • Refractive Index: 1.5323 (estimate)
  • PSA: 45.82000
  • LogP: 1.98650

(Nitromethyl)benzene Security Information

  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Hazard Category Code: 20/21/22-36/37/38-25
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: T
  • HazardClass:IRRITANT, TOXIC
  • Risk Phrases:R20/21/22; R36/37/38

(Nitromethyl)benzene Customs Data

  • HS CODE:2904202000
  • Customs Data:

    China Customs Code:

    2904209090

    Overview:

    2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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